Cas no 1421529-86-3 (N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1421529-86-3
• MF: C₁₇H₁₉FN₄O₃
• MW: 346.356167078018
• CID: 6474757
• PubChem ID: 71784657
• Update Time: 2025-10-29

N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide
• N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)-5-methylisoxazole-3-carboxamide
• 1421529-86-3
• N-[3-(3-FLUOROPHENYL)-2-(2-OXOIMIDAZOLIDIN-1-YL)PROPYL]-5-METHYL-1,2-OXAZOLE-3-CARBOXAMIDE
• AKOS024532029
• F6104-0240

• Inchi： 1S/C17H19FN4O3/c1-11-7-15(21-25-11)16(23)20-10-14(22-6-5-19-17(22)24)9-12-3-2-4-13(18)8-12/h2-4,7-8,14H,5-6,9-10H2,1H3,(H,19,24)(H,20,23)
• InChI Key： ULQBJVYJPXMXHX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(CNC(C1C=C(C)ON=1)=O)N1C(NCC1)=O

Computed Properties

• Exact Mass: 346.14411864g/mol
• Monoisotopic Mass: 346.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide

N-3-(3-Fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1421529-86-3): A Comprehensive Overview

N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1421529-86-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as FLPOMOX for brevity, is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide is notable for its incorporation of a fluorinated phenyl group and an imidazolidinone moiety. These functional groups contribute to the compound's overall stability and reactivity. The presence of the fluorine atom in the phenyl ring enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The imidazolidinone moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets.

The synthesis of N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide typically involves a multi-step process that includes the formation of the imidazolidinone ring and subsequent functionalization steps. One common approach is to start with a suitable amine and carboxylic acid derivative to form the imidazolidinone ring through a condensation reaction. The fluorinated phenyl group can be introduced via a coupling reaction with a suitable fluorinated aryl halide. The final step involves the formation of the oxazole ring through a cyclization reaction.

In terms of biological activity, N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl-5-methyl-1,2-oxazole-3-carboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases.

Recent studies have also explored the use of N-3-(3-fluorophenyl)-2-(2-oxyimidazolidin-l-yI)propyI-S-methyl-l , 2 -oxazole - 3 -carboxamide in combination therapies. Combining this compound with other drugs has shown synergistic effects in enhancing therapeutic outcomes while reducing side effects. This approach is particularly relevant in cancer treatment, where combination therapies are often employed to overcome drug resistance and improve patient survival rates.

The pharmacological profile of N-3-(3-fluorophenyl)-2-(2-oxyimidazolidin-l-yI)propyI-S-methyl-l , 2 -oxazole - 3 -carboxamide has been extensively studied in both in vitro and in vivo models. Preclinical data indicate that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-3-(3-fluorophenyl)-2-(2-oxyimidazolidin-l-yI)propyI-S-methyl-l , 2 -oxazole - 3 -carboxamide in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported at therapeutic doses. Ongoing phase II trials are focusing on specific indications such as solid tumors and autoimmune diseases.

In addition to its therapeutic potential, N-3-(3-fluorophenyl)-2-(2-oxyimidazolidin-l-yI)propyI-S-methyl-l , 2 -oxazole - 3 -carboxamide has also been studied for its use as a research tool. Its ability to selectively modulate specific biological pathways makes it valuable for investigating disease mechanisms and validating new drug targets. Researchers are using this compound to gain insights into complex biological processes and identify novel therapeutic strategies.

The future outlook for N-3-(3-fluorophenyl)-2-(2-oxyimidazolidin-l-yI)propyI-S-methyl-l , 2 -oxazole - 3 -carboxamide is promising. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic applications. Collaborative efforts between academia and industry are crucial for advancing this compound through clinical development stages and ultimately bringing it to market as a viable treatment option.